Cas no 56281-37-9 (2,5-Dimethoxy-4-bromophenethylamine hydrochloride)

• Product Name: 2,5-Dimethoxy-4-bromophenethylamine hydrochloride
• CAS No: 56281-37-9
• MF: C₁₀H₁₅BrClNO₂
• MW: 296.588601350784
• CID: 56924
• PubChem ID: 151318
• Update Time: 2025-10-18

2,5-Dimethoxy-4-bromophenethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxy-4-bromophenethylamine hydrochloride
• (+/-)-1-(4-Bromo-2,5-dimethoxyphenyl)-2-ethanamine hydrochloride
• 2C-B (hydrochloride)
• 2C-B (hydrochloride) (exempt preparation)
• 4-BROMO-2,5-DIMETHOXYPHENETHYLAMINE HCL
• 4-Bromo-2,5-dimethoxyphenethylamine HCl (2C-B)
• 4-Bromo-2,5-dimethoxyphenethylamine hydrochloride solution
• 2-(4-bromo-2,5-dimethoxyphenyl)ethanamine hydrochloride (1:1)
• Q27264422
• 2-(4-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride
• FT-0667349
• UNII-6AVT4WPN6M
• 2C-B hydrochloride
• BENZENEETHANAMINE, 4-BROMO-2,5-DIMETHOXY-, HYDROCHLORIDE (1:1)
• 2-(4-bromo-2,5-dimethoxyphenyl)ethanamine;hydrochloride
• AKOS015849245
• (+/-)1-(4-Bromo-2 5-dimethoxyphenyl)-2&
• 2C-B (1mg/ml in Acetonitrile)
• 2-(2,5-DIMETHOXY-4-BROMOPHENYL)ETHYLAMINE HYDROCHLORIDE
• 2-(4-bromo-2,5-dimethoxyphenyl)ethanamine hydrochloride
• 2C-B.HCl
• 2C-B HYDROCHLORIDE [MI]
• SCHEMBL22614747
• DTXSID401017975
• 6AVT4WPN6M
• Benzeneethanamine, 4-bromo-2,5-dimethoxy-, hydrochloride
• AM20040975
• 4-Bromo-2,5-dimethoxyphenethylamine Hydrochloride (BDMPEA HCl)
• PD018478
• 2C-B.HCl, 1mg/ml in Methanol
• 4-Bromo-2,5-Dimethoxyphenethylamine hydrochloride
• 56281-37-9
• 4-Bromo-2,5-dimethoxyphenethylamine Hydrochloride (BDMPEA HCl) 1.0 mg/mL (as free base) in Methanol
• CHEMBL2362607
• 4-Bromo-2,5-dimethoxybenzeneethanamine Hydrochloride; 2-(2,5-Dimethoxy-4-bromophenyl)ethylamine Hydrochloride; 4-Bromo-2,5-dimethoxyphenethylamine Hydrochloride; 2,5-Dimethoxy-4-bromophenethylamine Hydrochloride ;
• 2C-B.HCl, 1mg/ml in Methanol (as free base)
• BDMPEA HYDROCHLORIDE

• MDL： MFCD00274029
• Inchi： 1S/C10H14BrNO2.ClH/c1-13-9-6-8(11)10(14-2)5-7(9)3-4-12;/h5-6H,3-4,12H2,1-2H3;1H
• InChI Key： UJTWHDAMHSIRDK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)CCN)OC.Cl

Computed Properties

• Exact Mass: 294.99755
• Monoisotopic Mass: 294.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Melting Point: 236-238°C
• Flash Point: 9℃
• PSA: 44.48

2,5-Dimethoxy-4-bromophenethylamine hydrochloride Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： R26/27/28
• Safety Instruction： S22;S36/37/39;S45
• Hazardous Material Identification：
• Risk Phrases：R26/27/28
• Safety Term：S22;S36/37/39;S45

Additional information on 2,5-Dimethoxy-4-bromophenethylamine hydrochloride

Introduction to 2,5-Dimethoxy-4-bromophenethylamine hydrochloride (CAS No. 56281-37-9)

2,5-Dimethoxy-4-bromophenethylamine hydrochloride, identified by its CAS number 56281-37-9, is a significant compound in the field of pharmaceutical chemistry and neurobiology. This compound belongs to the class of phenethylamines, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of bromine and methoxy substituents on the aromatic ring, as well as the amine side chain, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2,5-Dimethoxy-4-bromophenethylamine hydrochloride have been extensively studied in recent years. The brominated phenethylamine core is a key structural motif that enhances the compound's reactivity and binding affinity to various biological targets. This has made it a valuable intermediate in the development of novel pharmacological agents targeting neurological disorders, including depression, anxiety, and addiction.

In recent research, 2,5-Dimethoxy-4-bromophenethylamine hydrochloride has been explored for its potential role in modulating neurotransmitter systems. Studies have indicated that this compound may interact with serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes, which are implicated in mood regulation and cognitive processes. The methoxy groups at the 2 and 5 positions enhance lipophilicity, facilitating better penetration across the blood-brain barrier, while the bromine atom at the 4 position increases electrophilicity, making it a versatile scaffold for further derivatization.

The hydrochloride salt form of 2,5-Dimethoxy-4-bromophenethylamine hydrochloride improves its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations. This property is particularly advantageous for developing intravenous or oral medications where bioavailability is a critical factor. The compound's stability under various storage conditions has also been a focus of research, ensuring its efficacy in clinical settings.

One of the most compelling aspects of 2,5-Dimethoxy-4-bromophenethylamine hydrochloride is its potential as a precursor for more complex derivatives. Researchers have synthesized numerous analogs by modifying the substitution pattern on the aromatic ring or altering the length and nature of the side chain. These derivatives often exhibit enhanced pharmacological profiles with improved selectivity and reduced side effects. For instance, modifications aimed at reducing affinity for peripheral receptors have led to compounds with greater central nervous system specificity.

The pharmacokinetic properties of 2,5-Dimethoxy-4-bromophenethylamine hydrochloride have been thoroughly investigated to optimize its therapeutic use. Metabolism studies have revealed that this compound undergoes biotransformation primarily through oxidative pathways involving cytochrome P450 enzymes. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and designing compounds with improved metabolic stability.

In preclinical studies, 2,5-Dimethoxy-4-bromophenethylamine hydrochloride has demonstrated promising effects in animal models of depression and anxiety. Its ability to modulate serotonin receptor activity suggests potential therapeutic benefits comparable to existing treatments but with unique advantages due to its structural features. Further investigation into its mechanism of action may uncover novel insights into neurotransmitter dynamics and provide a basis for developing next-generation psychotropic drugs.

The synthetic methodologies for producing 2,5-Dimethoxy-4-bromophenethylamine hydrochloride have evolved significantly over time. Modern synthetic routes often emphasize efficiency, scalability, and sustainability. Techniques such as palladium-catalyzed cross-coupling reactions have enabled more streamlined syntheses with higher yields and fewer byproducts. These advancements are essential for transitioning promising compounds from laboratory research to industrial production.

The safety profile of 2,5-Dimethoxy-4-bromophenethylamine hydrochloride is another critical consideration in its development as a pharmaceutical agent. Toxicological studies have evaluated its acute and chronic toxicity profiles in various animal models. These studies aim to identify potential adverse effects and establish safe dosage ranges for future clinical trials. The results from these assessments are integral to ensuring patient safety if the compound progresses to human testing.

The regulatory landscape surrounding phenethylamines like 2,5-Dimethoxy-4-bromophenethylamine hydrochloride is complex due to their historical association with recreational drugs. However, when used responsibly in medical research and development under strict ethical guidelines, such compounds offer invaluable tools for advancing our understanding of neurological disorders and developing new treatments.

Future directions in research on 2,5-Dimethoxy-4-bromophenethylamine hydrochloride include exploring its interactions with other neurotransmitter systems beyond serotonin. Additionally, investigating its potential role in treating neurodegenerative diseases such as Parkinson's or Alzheimer's could open new therapeutic avenues. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating these findings into tangible medical breakthroughs.